Cas no 2248289-91-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,6-trichlorobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,6-trichlorobenzoate
• CAS No: 2248289-91-8
• MF: C₁₅H₆Cl₃NO₄
• MW: 370.571441173553
• CID: 6598012
• PubChem ID: 165727329
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,6-trichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2248289-91-8
• EN300-6515031
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,6-trichlorobenzoate

• Inchi： 1S/C15H6Cl3NO4/c16-9-5-6-10(17)12(18)11(9)15(22)23-19-13(20)7-3-1-2-4-8(7)14(19)21/h1-6H
• InChI Key： PXZOCLWSSDEVSW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 368.936241g/mol
• Monoisotopic Mass: 368.936241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,6-trichlorobenzoate

Compound CAS No 2248289-91-8: A Comprehensive Overview

The compound with CAS No 2248289-91-8, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,6-trichlorobenzoate, is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of isoindole derivatives and exhibits a complex structure that combines both aromatic and non-aromatic functional groups. The trichlorobenzoate moiety attached to the isoindole ring contributes to its distinct chemical behavior and reactivity.

Recent studies have focused on the synthesis and characterization of this compound, particularly its dihydroisoindole core. Researchers have employed advanced synthetic techniques such as Suzuki coupling and Stille coupling to achieve high yields and purity. The trichlorobenzoate group has been shown to enhance the compound's stability under various conditions, making it suitable for applications in high-performance materials and pharmaceuticals.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of more complex molecules. For instance, the dioxo group in the isoindole ring can undergo various transformations, enabling the creation of heterocyclic compounds with diverse functionalities. This versatility has led to its use in drug discovery programs targeting specific biological pathways.

Moreover, the trichlorobenzoate group imparts unique electronic properties to the molecule, which have been leveraged in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and thermal stability.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Preliminary results indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term environmental effects.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3,6-trichlorobenzoate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the isoindole ring through cyclization reactions and subsequent functionalization with the trichlorobenzoate group. The use of catalysts such as palladium(0) complexes has been shown to significantly enhance reaction efficiency.

Applications of this compound are not limited to materials science; it also holds promise in biomedical fields. For example, its ability to form stable complexes with metal ions makes it a potential candidate for use in contrast agents for magnetic resonance imaging (MRI). Additionally, ongoing research explores its role as a ligand in organometallic catalysis.

In conclusion, CAS No 2248289-91-8 represents a cutting-edge compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As advancements in synthetic chemistry continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.